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Compound of Interest

Compound Name: Methyl 3-methoxybenzoate

Cat. No.: B1346780

For researchers, scientists, and professionals in drug development, the purity and identity of
chemical compounds are paramount. This guide provides a comprehensive cross-reference of
experimental data for Methyl 3-methoxybenzoate against established literature values. By
presenting key physical and spectroscopic data in a comparative format, this guide aims to
serve as a valuable resource for quality control and experimental verification.

Physical Properties: A Comparative Analysis

The physical properties of a compound are fundamental indicators of its identity and purity. The
following table summarizes the literature values for the boiling point, density, and refractive
index of Methyl 3-methoxybenzoate, showcasing a general consensus across different

sources.
Physical Property Literature Value
Boiling Point 238-248 °C at 760 mmHg

88-90 °C at 1 mmHg

Density 1.146 - 1.15 g/mL at 20-25 °C

Refractive Index (n2°/D) 1.526 - 1.530
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Spectroscopic Data Cross-Reference

Spectroscopic analysis provides a detailed fingerprint of a molecule's structure. This section
compares literature data for *H NMR, 3C NMR, and Infrared (IR) spectroscopy for Methyl 3-
methoxybenzoate.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the hydrogen environments within a
molecule. The expected chemical shifts () and coupling constants (J) for Methyl 3-
methoxybenzoate in a deuterated chloroform (CDCIs) solvent are presented below.

Multiplicity & Coupling

Proton Assignment Chemical Shift (8) ppm

Constant (J) Hz
Aromatic H 7.65 d,J=8.0
Aromatic H 7.57 d,J=4.0
Aromatic H 7.35 t,J=8.0
Aromatic H 7.11 dd, J=8.0,2.0
Ester Methyl (-COOCHS3) 3.93 S
Ether Methoxy (-OCHs) 3.87 s

Note: Specific aromatic proton assignments can vary based on the literature source.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR provides insight into the carbon skeleton of a molecule. The following table lists
the approximate chemical shifts for each unique carbon atom in Methyl 3-methoxybenzoate.
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Carbon Assignment

Chemical Shift (6) ppm

Carbonyl (C=0) ~166.7
Aromatic C-O ~159.5
Aromatic C-CO ~131.6
Aromatic C-H ~129.3
Aromatic C-H ~122.0
Aromatic C-H ~119.3
Aromatic C-H ~114.2
Ether Methoxy (-OCHs) ~55.3

Ester Methyl (-COOCHS5) ~52.1

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The table below

outlines the characteristic absorption bands for Methyl 3-methoxybenzoate.

Functional Group

Wavenumber (cm~?)

C=0 Stretch (Ester) ~1720

C-O Stretch (Ester) ~1250

C-O-C Stretch (Aromatic Ether) ~1280, ~1040
C=C Stretch (Aromatic) ~1600, ~1485
=C-H Bending (Aromatic) ~750-900
C-H Stretch (sp?3) ~2950

Experimental Workflow

The following diagram illustrates a typical workflow for cross-referencing experimental data of a

chemical sample with literature values.
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Workflow for Cross-Referencing Experimental and Literature Data
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Caption: A flowchart illustrating the process of experimental data acquisition, literature review,
and comparative analysis for chemical verification.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following are
standard protocols for the key experiments cited in this guide.

Boiling Point Determination (Thiele Tube Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), and a small test
tube.

e Procedure:

o A small amount of Methyl 3-methoxybenzoate is placed in the test tube.
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o The capillary tube is placed in the test tube with the open end submerged in the liquid.

o The test tube is attached to the thermometer and placed in the Thiele tube containing
mineral oil.

o The Thiele tube is gently heated, causing a stream of bubbles to exit the capillary tube.

o The heat is removed, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.

Density Measurement (Pychometer Method)

Density is determined by measuring the mass of a known volume of the liquid.
o Apparatus: Pycnometer (a glass flask with a specific volume), analytical balance.
e Procedure:

o The mass of the clean, dry pycnometer is accurately measured.

o The pycnometer is filled with Methyl 3-methoxybenzoate, ensuring no air bubbles are
present.

o The mass of the filled pycnometer is measured.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer -
mass of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index measures how much light is bent, or refracted, when it enters the liquid.
o Apparatus: Abbe refractometer.
e Procedure:
o Afew drops of Methyl 3-methoxybenzoate are placed on the prism of the refractometer.

o The prism is closed, and the light source is adjusted.
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o The user looks through the eyepiece and adjusts the knob until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature should be noted
as the refractive index is temperature-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of atoms.

e Procedure:

o A small amount of Methyl 3-methoxybenzoate is dissolved in a deuterated solvent (e.g.,
CDCIs).

o The solution is transferred to an NMR tube.
o The NMR tube is placed in the NMR spectrometer.
o For 'H NMR, the experiment is run to observe the proton signals.

o For 3C NMR, the experiment is typically run with proton decoupling to simplify the
spectrum, showing a single peak for each unique carbon atom.

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups by measuring the absorption of infrared radiation.

e Procedure (Neat Liquid Film):

o

A drop of Methyl 3-methoxybenzoate is placed on a salt plate (e.g., NaCl or KBr).

o

A second salt plate is placed on top to create a thin liquid film.

[¢]

The "sandwich" is placed in the sample holder of the IR spectrometer.

[e]

The IR spectrum is recorded, showing absorption bands corresponding to the vibrational
frequencies of the functional groups in the molecule.
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 To cite this document: BenchChem. [A Researcher's Guide to Methyl 3-methoxybenzoate:
Experimental Data vs. Literature Values]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346780#cross-referencing-experimental-data-of-
methyl-3-methoxybenzoate-with-literature-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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